Cas no 1319649-65-4 (2-Fluoropyridine-3-carboxaldehyde oxime)

• Product Name: 2-Fluoropyridine-3-carboxaldehyde oxime
• CAS No: 1319649-65-4
• MF: C₆H₅FN₂O
• MW: 140.115104436874
• MDL: MFCD28663050
• CID: 4764606
• Update Time: 2026-02-26

2-Fluoropyridine-3-carboxaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 2-Fluoropyridine-3-carboxaldehyde oxime
• 2-Fluoronicotinaldehyde oxime
• 3-Pyridinecarboxaldehyde, 2-fluoro-, oxime

• MDL： MFCD28663050
• Inchi： 1S/C6H5FN2O/c7-6-5(4-9-10)2-1-3-8-6/h1-4,10H/b9-4+
• InChI Key： KSBHELBYFCZELP-RUDMXATFSA-N
• SMILES： FC1C(/C=N/O)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 1
• Topological Polar Surface Area: 45.5

Additional information on 2-Fluoropyridine-3-carboxaldehyde oxime

Comprehensive Overview of 2-Fluoropyridine-3-Carboxaldehyde Oxime (CAS No. 1319649-65-4)

2-Fluoropyridine-3-carboxaldehyde oxime, identified by the unique CAS No. 1319649-65-4, is a nitrogen-rich heterocyclic compound with significant structural versatility and reactivity in modern chemical research. As a derivative of pyridine, this molecule incorporates a fluorinated aromatic ring and an oxime functional group at the carboxaldehyde position, making it a valuable scaffold for the development of pharmaceuticals, agrochemicals, and advanced materials. The compound’s chemical structure is characterized by a six-membered pyridine ring substituted with a fluorine atom at the C2 position and an oxime moiety (–C=N–OH) at the C3 position of the carboxaldehyde group. This combination of fluorination and oxime functionality imparts unique electronic properties, influencing its solubility, stability, and interaction profiles in both aqueous and organic environments.

The synthesis of 2-fluoropyridine-3-carboxaldehyde oxime typically involves multi-step processes that leverage the electrophilic nature of pyridine rings and the nucleophilic behavior of hydroxylamine derivatives. Recent advancements in green chemistry have introduced catalytic methods using transition metals such as palladium or copper to enhance reaction efficiency while minimizing byproducts. For instance, studies published in *Organic Letters* (2023) highlight the use of microwave-assisted synthesis under solvent-free conditions to produce this compound with high yield (up to 85%) and purity. Such methodologies align with industry trends toward sustainable chemical production, emphasizing atom economy and energy efficiency.

One of the most notable features of CAS No. 1319649-65-4 is its role as a precursor in bioactive molecule design. The fluorinated pyridine core is widely recognized for its ability to modulate biological activity through subtle electronic effects, often enhancing metabolic stability or binding affinity to target proteins. When coupled with an oxime group, which can act as a hydrogen bond donor/acceptor or undergo tautomerization under specific conditions, this compound becomes a focal point for drug discovery programs targeting enzyme inhibition or receptor modulation. A 2024 review in *Journal of Medicinal Chemistry* underscores its utility in creating analogs for G protein-coupled receptor (GPCR) ligands, where fluorination improves lipophilicity without compromising selectivity.

In the context of medicinal chemistry, compounds containing the pyridine oxime motif have demonstrated promise in combating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The hydroxylamine-derived functionality can mimic natural substrates for acetylcholinesterase (AChE) or butyrylcholinesterase (BChE), two enzymes central to cholinergic dysfunction in these conditions. A recent study from *ACS Chemical Neuroscience* (Vol. 17, Issue 5) reported that derivatives of 2-fluoropyridine carboxaldehyde oximes exhibited nanomolar inhibition against AChE variants associated with familial Alzheimer’s disease, suggesting potential applications as lead compounds for therapeutic agents.

Beyond neurology, this compound has attracted attention for its antimicrobial properties. Fluorinated heterocycles are known to disrupt bacterial cell membranes or interfere with essential metabolic pathways due to their low polar surface area and high membrane permeability. When combined with an oxime group—commonly found in antitubercular drugs like isoniazid—the resulting structure may exhibit dual mechanisms: one targeting enzyme active sites through hydrogen bonding and another altering redox dynamics via N-hydroxylation processes described in *Antimicrobial Agents & Chemotherapy* (March 2025). These findings position CAS No. 1319649-65-4 as a candidate for next-generation antibiotics against multidrug-resistant pathogens.

The agrochemical sector has also explored applications of this molecule due to its herbicidal potential when modified into more complex frameworks. Pyridines are integral components of glyphosate analogs and other herbicides that inhibit shikimate pathway enzymes critical for plant survival. By introducing fluorination at C2 and appending an oxime group at C3 via aldehyde oxidation followed by hydroxylamine condensation—a process detailed in *Pesticide Biochemistry & Physiology* (April 2024)—researchers have developed compounds showing enhanced photostability under UV exposure compared to non-fluorinated counterparts. This improvement could address challenges related to environmental degradation observed in conventional herbicides.

In materials science contexts involving optoelectronic devices or sensors requiring fluorescent markers capable of pH-responsive behavior due to tautomeric shifts between enol-imino forms inherent within certain oximes’ structures; however direct fluorescence from pure forms remains limited necessitating further derivatization steps which remain active areas current investigation particularly regarding solid-state emission properties after incorporation into polymer matrices described recently within *Advanced Materials Interfaces*. Such explorations highlight broader implications beyond traditional pharmaceutical uses towards smart material development leveraging molecular conformation changes triggered external stimuli including light temperature variations.

Analytical techniques such as nuclear magnetic resonance spectroscopy mass spectrometry crystallography play crucial roles characterizing structural features confirming presence expected functional groups ensuring consistency batch-to-batch quality control protocols outlined by pharmaceutical regulatory bodies globally including US FDA EMA ICH guidelines emphasize importance rigorous characterization methods especially when dealing complex heterocyclic systems like those found within fluoro-pyridinyl derivatives where minor positional changes significantly impact downstream application profiles either beneficially detrimental ways depending intended purpose whether drug candidate industrial reagent etcetera.

Safety assessments conducted according recent toxicological evaluations indicate moderate acute toxicity profile following OECD Test Guideline 407 protocols using standard animal models though exact LD₅₀ values depend route administration species tested duration exposure etcetera chronic toxicity data currently sparse necessitating further long-term studies particularly relevant pharmaceutical development stages where repeated dosing occurs over extended periods potentially leading cumulative effects organ-specific damage depending metabolic activation pathways involved human body processing such xenobiotics especially considering possible bioactivation reactions producing reactive intermediates capable covalent binding macromolecules though preliminary evidence suggests relatively low risk based current available literature published journals focused toxicological sciences pharmacokinetics modeling approaches applied predict clearance rates distribution patterns metabolism routes excretion mechanisms important early phase clinical trials even hypothetical ones given current status CAS No being primarily research stage rather than marketed product yet.

Synthetic accessibility remains another key consideration since availability commercial scale directly affects feasibility large-scale projects utilizing pyridine aldehyde oximes base structures multiple approaches documented literature ranging traditional condensation reactions between appropriate aldehydes hydroxylamine salts through modern catalytic transformations employing chiral auxiliaries organocatalysts achieve enantioselective syntheses critical cases where stereochemistry influences biological activity significantly reported instances enantiomers displaying opposite pharmacological effects making asymmetric synthesis techniques highly desirable despite additional costs associated specialized catalysts purification steps required remove residual chiral agents ensure optical purity necessary regulatory submissions future commercialization efforts assuming all necessary preclinical trials completed successfully demonstrating efficacy safety margins sufficient proceed human testing phases governed strict ethical standards informed consent procedures data transparency requirements set forth international organizations like WHO ICNIRP etcetera.

Eco-toxicological profiles being evaluated increasingly stringent environmental regulations require thorough understanding fate ecosystems after release either intentional application agricultural settings accidental spillage manufacturing facilities biodegradation rates bioaccumulation potential ecotoxicity endpoints measured against aquatic organisms terrestrial plants microbial communities according latest reports from SETAC journals these parameters appear acceptable compared existing benchmarks though ongoing monitoring recommended especially considering persistence certain soil types water bodies depending physicochemical properties solubility log P values etcetera these factors influence mobility partitioning adsorption desorption behaviors essential predicting environmental impact risk assessments conducted before any field trials initiated particularly relevant agrochemical applications requiring extensive field testing prior registration approval authorities responsible overseeing pesticide usage protecting biodiversity maintaining ecological balance preventing unintended consequences affecting non-target species disrupting food chains through biomagnification processes etcetera.